N-[1-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)ethyl]-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea

• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 1-[1-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)ethyl]-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C15H17N5O3S/c1-6(16-14(23)17-15-19-18-7(2)24-15)20-12(21)10-8-3-4-9(5-8)11(10)13(20)22/h3-4,6,8-11H,5H2,1-2H3,(H2,16,17,19,23)
• InChI Key: OCMMFDANPMLYGR-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)NC(C)N2C(=O)C3C4CC(C3C2=O)C=C4

Description

LSM-17324 is a member of isoindoles.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Plant Growth Regulation

  Compounds similar to N-[1-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)ethyl]-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea have been synthesized and shown to have plant growth regulating activities. For instance, Song Xin-jian, Gong Xian-sheng, and W. Sheng (2006) synthesized derivatives that exhibited good activity as plant growth regulators (Song Xin-jian, Gong Xian-sheng, & W. Sheng, 2006).

• Fungicidal Activities

  Research by Xinjian Song, Xiao-Hong Tan, and Yan‐Gang Wang (2008) indicates that similar compounds demonstrate excellent fungicidal activities against pathogens like Rhizoctonia solani and Botrytis cinerea (Xinjian Song, Xiao-Hong Tan, & Yan‐Gang Wang, 2008).

• Chemical Structure Analysis

  The molecular structure and characteristics of similar compounds have been extensively studied, highlighting the importance of molecular interactions such as hydrogen bonding and π–π stacking interactions in determining their biological activity (N. T. Pokhodylo, O. Shyyka, R. D. Savka, & M. Obushak, 2018).

Molecular Aggregation and Solvent Effects

• Study of Molecular Aggregation: A study by A. Matwijczuk, Dariusz Kluczyk, and colleagues (2016) explored how solvent effects influence molecular aggregation in related compounds. This research helps understand the compound's behavior in various solvents, which is crucial for its potential applications in different environments (A. Matwijczuk, Dariusz Kluczyk, et al., 2016).

Bioactivities and Pharmacological Potential

• Antibacterial and Enzyme Inhibition

  Novel derivatives of thiadiazole, a component of the compound , have been found to exhibit significant antibacterial activity and enzyme inhibition profiles, suggesting potential pharmacological applications (Yakup Budak, U. M. Kocyigit, et al., 2017).

• Potential in Anticonvulsant Development

  Research on derivatives of 1,3,4-thiadiazole has indicated promising potential in developing anticonvulsant medications. This suggests that compounds containing thiadiazole units, like the one , may also hold therapeutic value in this area (I. Sych, N. Bevz, et al., 2018).